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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949

An In-depth Technical Guide to tert-Butyl Methyl
Succinate

This guide provides a detailed overview of the chemical properties and structure of tert-butyl
methyl succinate, a compound relevant to researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Identity and Nomenclature

o |[UPAC Name: 4-tert-butyl 1-methyl butanedioate

e Synonyms: Butanedioic acid tert-butyl ester methyl ester, Succinic acid tert-butyl ester
methyl ester, Butanedioic acid 1-(1,1-dimethylethyl) 4-methyl ester[1]

Tert-butyl methyl succinate is a diester of succinic acid, featuring both a tert-butyl and a
methyl ester group.

Physicochemical Properties

The fundamental physicochemical properties of tert-butyl methyl succinate are summarized
in the table below for easy reference.
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Property Value Source

CAS Number 14734-25-9 [2]

Molecular Formula CoH1604 [2]

Molecular Weight 188.22 g/mol

Linear Formula (CH3)3C0O2CCH2CH2C0O2CHs3

SMILES String COC(=0)CCC(=0)OC(C)(C)C

InChi Key KGLNZUDBQPORRI-
UHFFFAOYSA-N

Density 1.022 g/mL at 25 °C

Boiling Point 85-95 °C at 20 mmHg

Refractive Index n20/D 1.421

Chemical Structure

The molecular structure of tert-butyl methyl succinate is characterized by a four-carbon
dicarboxylic acid backbone (succinate) where one carboxylic acid group is esterified with a
methyl group and the other with a tert-butyl group.

Caption: Chemical structure of tert-butyl methyl succinate.

Experimental Protocols & Signaling Pathways

Detailed experimental protocols for the synthesis or application of tert-butyl methyl succinate
are specific to individual research objectives and are not detailed herein. One general method
for its formation involves the addition reaction between tert-butyl alcohol and 4-oxo-but-3-
enoate in the presence of a lithium tert-butoxide catalyst, which yields a mixture of threo- and
erythro-isomeric forms.

As a chemical reagent and building block, tert-butyl methyl succinate is not directly involved
in biological signaling pathways. Its utility lies in its application in organic synthesis, where it
can be incorporated into larger molecules of pharmaceutical or material science interest. The
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logical workflow for its use typically involves its reaction as an electrophile at the ester carbonyl
carbons or as a nucleophile after deprotonation at the carbons alpha to the carbonyls.

tert-Butyl Methyl Succinate

Organic Synthesis

Target Molecule (e.g., Pharmaceutical, Material)

Click to download full resolution via product page

Caption: General workflow for the application of tert-butyl methyl succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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